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Introduction

Norrubrofusarin is a naturally occurring naphtho-y-pyrone, a class of polyketide secondary
metabolites.[1][2] As a plant metabolite, it has been identified primarily in species of the Senna
genus (previously Cassia), notably in the seeds of Senna tora (syn. Cassia tora).[2][3] This
technical guide provides a comprehensive overview of norrubrofusarin, focusing on its
biosynthesis, chemical properties, and known biological activities. The information presented
herein is intended to serve as a resource for researchers in natural product chemistry, plant
biology, and drug discovery.

Chemical Structure and Properties

Norrubrofusarin is a heptaketide, characterized by a benzo[g]chromen-4-one core structure
with a methyl group at position 2 and hydroxyl groups at positions 5, 6, and 8.[1] In plants, it
often occurs as a glycoside, such as norrubrofusarin 6-f3-gentiobioside.[3]

Table 1: Physicochemical Properties of Norrubrofusarin
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Property Value Source
Molecular Formula C14H1005 [1]
Molecular Weight 258.23 g/mol [1]

5,6,8-trihydroxy-2-methyl-4H-
IUPAC Name [1]
benzo[g]chromen-4-one

CAS Number 3566-98-1 [1]

Note:Specific quantitative data on the concentration of norrubrofusarin in various plant tissues
is not extensively available in the current literature. Its presence has been confirmed in the
seeds of Cassia tora, but concentration levels have not been consistently reported.

Biosynthesis of Norrubrofusarin

The biosynthesis of norrubrofusarin in plants is proposed to follow a polyketide pathway,
similar to the well-characterized pathway in fungi. This pathway involves the iterative
condensation of acetate units to form a polyketide chain, which then undergoes cyclization and

subsequent modifications.

The proposed biosynthetic pathway begins with the condensation of one acetyl-CoA starter unit
with six malonyl-CoA extender units, catalyzed by a type Il polyketide synthase (PKS). This
forms a linear heptaketide intermediate that undergoes a series of cyclization and dehydration
reactions to yield the naphthopyrone scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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